3-({4-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}carbonyl)quinoxalin-2(1H)-one

• IUPAC Name: 3-[4-[1-(cyclopropylmethyl)imidazol-2-yl]piperidine-1-carbonyl]-1H-quinoxalin-2-one
• InChI: InChI=1S/C21H23N5O2/c27-20-18(23-16-3-1-2-4-17(16)24-20)21(28)25-10-7-15(8-11-25)19-22-9-12-26(19)13-14-5-6-14/h1-4,9,12,14-15H,5-8,10-11,13H2,(H,24,27)
• InChI Key: IRWDPBINEMYGQH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C=CN=C2C3CCN(CC3)C(=O)C4=NC5=CC=CC=C5NC4=O
• Molecular Formula: C21H23N5O2
• Molecular Weight: 377.4 g/mol

Description

This compound belongs to a class of chemicals known for their complex molecular structures, often studied for their potential biological activities and chemical properties.

Synthesis Analysis

The synthesis of compounds similar to the requested one typically involves multi-step pathways starting from commercially available precursors. For example, one study described the synthesis of a related compound, 1,3-Dihydro-1-{1-[4-(4-phenylpyrrolo[1,2-a]quinoxalin-3-yl)benzyl]piperidin-4-yl}-2H-benzimidazol-2-one, starting from 2-nitroaniline and characterized it using various analytical techniques (Guillon et al., 2022).

Molecular Structure Analysis

Molecular and crystal structures of these compounds are often defined using techniques like FT-IR, NMR, X-Ray, and HRMS spectral analysis. Y. Vaksler et al. (2023) proposed the synthesis of a similar antimicrobial and antiviral drug, detailing its molecular and crystal structures (Vaksler et al., 2023).

Chemical Reactions and Properties

Studies often focus on the chemical reactivity and synthesis pathways. For instance, G. Sundaram et al. (2007) reported on the regio- and chemoselective synthesis of imidazo[1,5-a]quinoxalines, illustrating the typical chemical reactions these compounds undergo (Sundaram et al., 2007).

Physical Properties Analysis

Research into the physical properties of such compounds often includes their solubility, melting points, and other physical parameters. While specific studies on the physical properties of the exact compound are not identified, similar compounds have been the subject of such analysis.

Chemical Properties Analysis

Chemical properties like reactivity with other substances, stability under different conditions, and biological activities are key research areas. For example, a study by E. Rajanarendar et al. (2010) synthesized related compounds and tested their antimicrobial and mosquito larvicidal activities, demonstrating the chemical properties of this class of compounds (Rajanarendar et al., 2010).